(1S*,5R*)-3-[(2-methoxy-6,7-dihydro-5H-cyclopenta[b]pyridin-3-yl)carbonyl]-6-(2-methoxyethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-(2-methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonyl)-6-(2-methoxyethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C20H27N3O4/c1-26-9-8-23-15-7-6-14(19(23)24)11-22(12-15)20(25)16-10-13-4-3-5-17(13)21-18(16)27-2/h10,14-15H,3-9,11-12H2,1-2H3/t14-,15+/m0/s1
• InChI Key: QBLSRJQKTNHWBB-LSDHHAIUSA-N
• Canonical SMILES: COCCN1C2CCC(C1=O)CN(C2)C(=O)C3=C(N=C4CCCC4=C3)OC
• Isomeric SMILES: COCCN1[C@@H]2CC[C@H](C1=O)CN(C2)C(=O)C3=C(N=C4CCCC4=C3)OC
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

Synthesis Analysis

Synthesis of similar complex organic compounds often involves multi-step synthetic routes that may include cyclization reactions, functional group transformations, and stereocontrolled synthesis. For example, the synthesis of structurally related compounds such as 6,7-dihydro-2-methoxy-4-(substituted)-5H-benzo[6.7]cyclohepta[1,2-b]pyridine-3-carbonitriles involves direct methods and refined by full matrix least squares with anisotropic thermal parameters for non-hydrogen atoms, indicating the complexity and precision required in synthesizing such compounds (A. Moustafa, A. S. Girgis, 2007).

Molecular Structure Analysis

The molecular structure of compounds with similar complexity is often determined using single-crystal X-ray diffraction data. The structure typically reveals intricate arrangements such as boat-shaped cyclohepta rings and the positioning of substituents that can significantly influence the compound's reactivity and physical properties (A. Moustafa, A. S. Girgis, 2007).

Scientific Research Applications

Synthesis and Coordination Chemistry

The compound and its analogs are synthesized for studying their coordination chemistry with various metal ions like CuII, NiII, ZnII, CoII, and GaIII. The research on hexadentate N5O ligands, which include structural analogs of the specified compound, demonstrates their high preorganization for octahedral coordination geometries, making them suitable for studying Jahn-Teller labile ground states in metal complexes (Comba et al., 2016).

Receptor Ligand Interactions and Cytotoxic Activity

Research on bicyclic σ receptor ligands, including stereoisomeric alcohols and methyl ethers derived from structural analogs, highlights their high receptor affinity and cytotoxic activity against human tumor cell lines. This exploration suggests a role in targeting specific cancer cell lines, indicating potential therapeutic applications (Geiger et al., 2007).

Structural and Conformational Studies

Studies on diazabicyclo[3.3.1]nonan-9-ones and -9-ols, compounds structurally related to the inquiry, include conformational analysis using NMR, IR, and X-ray diffraction. These studies provide insights into the preferred conformations of these compounds in different environments, contributing to our understanding of their reactivity and interaction potentials (Gálvez et al., 1985).

Therapeutic Potentials

The anti-cancer potential of derivatives, including synthesis strategies and biological activities, is explored. Some compounds exhibit significant anti-proliferative activities, suggesting their potential as anticancer agents. Research in this area contributes to the ongoing search for novel therapeutic compounds (Islam et al., 2020).